Cas no 2171466-01-4 (2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid)

2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a butan-2-yl group and a methoxypentanamide side chain, enhancing its utility in constructing modified peptide backbones. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures selective deprotection under mild basic conditions, facilitating solid-phase peptide synthesis (SPPS). The methoxy substituent provides additional stability and solubility in organic solvents, optimizing coupling efficiency. This derivative is particularly valuable for introducing tailored structural modifications in peptide sequences, supporting research in medicinal chemistry and bioconjugation. Its high purity and well-defined reactivity make it suitable for automated and manual peptide synthesis workflows.
2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid structure
2171466-01-4 structure
Product Name:2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid
CAS No:2171466-01-4
MF:C27H34N2O6
MW:482.568667888641
CID:6190598
PubChem ID:165546462
Update Time:2025-06-29

2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid
    • 2-[N-(butan-2-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxypentanamido]acetic acid
    • 2171466-01-4
    • EN300-1518384
    • Inchi: 1S/C27H34N2O6/c1-4-18(2)29(16-25(30)31)26(32)24(14-9-15-34-3)28-27(33)35-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23-24H,4,9,14-17H2,1-3H3,(H,28,33)(H,30,31)
    • InChI Key: XQEWAYOXSKBMPT-UHFFFAOYSA-N
    • SMILES: O(C(NC(C(N(CC(=O)O)C(C)CC)=O)CCCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 482.24168681g/mol
  • Monoisotopic Mass: 482.24168681g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 13
  • Complexity: 694
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 105Ų

2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid Pricemore >>

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2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid Related Literature

Additional information on 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid

Introduction to 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic Acid (CAS No. 2171466-01-4)

Compound with the chemical name 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid (CAS No. 2171466-01-4) represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The presence of multiple functional groups, including butan-2-yl, 9H-fluoren-9-ylmethoxycarbonyl, and 5-methoxy, contributes to its unique chemical properties and biological activity.

The synthesis and characterization of this compound have been the subject of extensive research, with studies focusing on its structural elucidation, spectroscopic properties, and potential pharmacological effects. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has provided valuable insights into the compound's molecular architecture and interactions. These findings are crucial for understanding its mechanism of action and for optimizing its therapeutic potential.

In recent years, there has been a growing interest in the development of novel compounds that exhibit enhanced efficacy and reduced side effects compared to existing pharmaceuticals. The compound in question, with its complex structure, holds promise as a lead molecule for the discovery of new drugs targeting various diseases. Specifically, its design incorporates elements that are known to interact favorably with biological targets, making it a compelling candidate for further investigation.

The role of functional groups such as the butan-2-yl moiety in modulating the pharmacokinetic properties of a drug is well-documented. This group can influence solubility, permeability, and metabolic stability, all of which are critical factors in determining the overall effectiveness of a therapeutic agent. Similarly, the presence of the 9H-fluoren-9-ylmethoxycarbonyl group can enhance binding affinity to biological targets, thereby improving drug potency. The combination of these features makes this compound a versatile tool for medicinal chemists.

The 5-methoxy group is another key feature that contributes to the compound's unique properties. Methoxy substituents are frequently incorporated into drug molecules due to their ability to influence electronic distributions and steric interactions. In this context, the methoxy group in question may play a role in fine-tuning the compound's biological activity by affecting its binding affinity and metabolic fate.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict how this compound interacts with biological targets at the atomic level. These computational approaches have provided valuable insights into the compound's binding mode and have helped guide further optimization efforts.

In addition to its potential as a lead molecule for drug discovery, this compound has also been explored for its utility in biochemical assays and as an intermediate in synthetic chemistry. Its complex structure makes it a valuable scaffold for exploring new chemical reactions and transformations that could lead to novel derivatives with enhanced properties.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Techniques such as protecting group strategies and transition metal-catalyzed reactions have been employed to construct the desired molecular framework efficiently.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. Initial experiments have shown that it exhibits inhibitory activity against certain enzymes and receptors relevant to human diseases. These findings are encouraging and warrant further investigation into its therapeutic potential.

The development of new drugs is often a lengthy and complex process involving multiple stages of research and testing. However, compounds like this one provide a valuable starting point for medicinal chemists due to their well-defined structures and known functional group contributions. By leveraging existing knowledge about similar molecules, researchers can accelerate the discovery process significantly.

The future prospects for this compound are bright, with ongoing research aimed at further optimizing its pharmacological properties. Efforts are underway to improve its solubility, bioavailability, and target specificity through structural modifications based on computational predictions and experimental data.

In conclusion, 2-N-(butan-2-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxypentanamidoacetic acid (CAS No. 2171466-01-4) is a remarkable compound with significant potential in pharmaceutical chemistry and biomedicine. Its complex structure, characterized by functional groups such as butan-2-yl, 9H-fluoren-9-ylmethoxycarbonyl, and 5-methoxy, makes it a versatile tool for drug discovery and therapeutic intervention. With continued research efforts focused on optimizing its pharmacological properties, this compound is poised to make meaningful contributions to human health.

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